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Compound of Interest

Compound Name: Cyclohexanemethanol-d11

Cat. No.: B15558428

Get Quote

Essential Safety and Handling Guide for
Cyclohexanemethanol-d11
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Cyclohexanemethanol-d11 in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe and effective

use of this compound.

Chemical and Physical Properties
A summary of the key quantitative data for Cyclohexanemethanol is provided below. The

primary hazards are associated with its combustible nature.
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Property Value Reference

Molecular Formula C₇D₁₁H₃O [1]

Molecular Weight 125.25 g/mol [1]

Appearance Colorless Liquid [2][3]

Boiling Point 181 °C / 357.8 °F [2]

Flash Point 71 °C / 159.8 °F [2]

Density 0.928 g/mL at 25 °C [3]

Personal Protective Equipment (PPE)
When handling Cyclohexanemethanol-d11, which is a combustible liquid, a comprehensive

approach to personal protective equipment is crucial. The following PPE is recommended to

ensure personal safety and minimize exposure risks.

Core PPE Requirements
Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

potential splashes.[4][5]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are suitable for

intermittent contact.[5] Always inspect gloves for integrity before use.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect the

skin.[6] For tasks with a higher risk of splashing, overalls may be necessary.

Footwear: Closed-toe shoes are mandatory in any laboratory setting where chemicals are

handled.

Respiratory Protection
Ventilation: Always handle Cyclohexanemethanol-d11 in a well-ventilated area, preferably

within a chemical fume hood, to minimize the inhalation of vapors.
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Respirators: If working outside of a fume hood or in situations where vapor concentrations

may be high, a respirator with an appropriate filter should be used.[7]

Operational Plan: Handling and Storage
Proper operational procedures are critical to safely manage Cyclohexanemethanol-d11 from

receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and

open flames.[2][6]

Container: Keep the container tightly closed when not in use to prevent the absorption of

atmospheric moisture, which is a common issue with deuterated solvents.[8]

Segregation: Store away from incompatible materials such as oxidizing agents.

Handling Procedures
Preparation: Before handling, ensure that all necessary PPE is correctly worn and that a

chemical spill kit is readily accessible.

Dispensing: When transferring the liquid, do so in a chemical fume hood to control vapors.

Use only approved containers for dispensing and temporary storage.

Grounding: For larger quantities, it is good practice to bond and ground containers to prevent

static discharge, which can be an ignition source.[9]

Avoiding Contamination: As deuterated solvents are often used for sensitive analyses like

NMR, take precautions to avoid contamination. Use clean, dry glassware.[8] Rinsing NMR

tubes with the deuterated solvent before preparing the sample can help to minimize water

contamination.

Experimental Protocol: Preparing an NMR Sample
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This protocol outlines the steps for preparing a sample for Nuclear Magnetic Resonance (NMR)

spectroscopy using Cyclohexanemethanol-d11 as the solvent.

Glassware Preparation:

Thoroughly clean an NMR tube and any associated glassware with a suitable solvent

(e.g., acetone, methanol) followed by deionized water.

Dry the glassware in an oven at approximately 150°C for at least 4 hours (overnight is

ideal) to remove any residual moisture.[8]

Allow the glassware to cool to room temperature in a desiccator or under a stream of inert

gas (e.g., nitrogen or argon).[8]

Sample Preparation:

In a clean, dry vial, accurately weigh the desired amount of the sample to be analyzed.

Under an inert atmosphere (e.g., in a glove box or under a stream of nitrogen), add the

required volume of Cyclohexanemethanol-d11 to dissolve the sample.

Use a vortex mixer to ensure the sample is fully dissolved and the solution is

homogeneous. Avoid shaking, which can introduce contaminants from the cap.

Transfer to NMR Tube:

Using a clean, dry pipette, transfer the prepared solution into the dried NMR tube.

Cap the NMR tube securely. For sensitive samples, using a PTFE cap or a sealed tube is

recommended.

Analysis:

Wipe the outside of the NMR tube to remove any contaminants before inserting it into the

NMR spectrometer.

Acquire the NMR spectrum according to the instrument's standard operating procedures.
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Disposal Plan
Proper disposal of Cyclohexanemethanol-d11 and any contaminated materials is essential to

ensure environmental protection and regulatory compliance.

Waste Collection:

Collect all waste containing Cyclohexanemethanol-d11 in a designated, properly labeled,

and sealed waste container.

The container should be compatible with flammable organic solvents.

Waste Segregation:

Do not mix with incompatible waste streams. Keep halogenated and non-halogenated

solvent waste separate if required by your institution's disposal protocols.

Spill Cleanup:

In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, dry

sand).

Collect the absorbed material and contaminated items into a sealed container for disposal.

[6]

Clean the spill area thoroughly.

Final Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.

Workflow for Safe Handling of
Cyclohexanemethanol-d11
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Caption: Workflow for the safe handling of Cyclohexanemethanol-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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